Cas no 1261365-95-0 (2,5-Dichloro-6-iodo-3-methoxypyridine)

2,5-Dichloro-6-iodo-3-methoxypyridine is a halogenated pyridine derivative with a molecular formula of C6H4Cl2INO. This compound features a methoxy group at the 3-position and halogen substituents (chlorine and iodine) at the 2,5, and 6-positions, which enhance its reactivity and utility in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. The presence of iodine provides a versatile handle for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. Its electron-deficient pyridine core contributes to its role as an intermediate in constructing complex heterocyclic systems. The compound's stability under standard conditions and high purity make it suitable for precise synthetic applications.

2,5-Dichloro-6-iodo-3-methoxypyridine structure

1261365-95-0 structure

Product Name:2,5-Dichloro-6-iodo-3-methoxypyridine

CAS No:1261365-95-0

MF:C₆H₄Cl₂INO

MW:303.912531852722

MDL:MFCD18374115

CID:1077960

PubChem ID:50989226

Update Time:2025-07-02

2,5-Dichloro-6-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2,5-Dichloro-6-iodo-3-methoxypyridine
- CS-0443956
- 1261365-95-0
- AKOS015851245
- MFCD18374115
- 2,5-Dichloro-6-iodo-3-methoxypyridine, AldrichCPR
- DB-355270
- MDL： MFCD18374115
- Inchi： 1S/C6H4Cl2INO/c1-11-4-2-3(7)6(9)10-5(4)8/h2H,1H3
- InChI Key： RFPDOODXKOKABD-UHFFFAOYSA-N
- SMILES： IC1=C(C=C(C(=N1)Cl)OC)Cl

Computed Properties

Exact Mass: 302.87100
Monoisotopic Mass: 302.87147g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 22.1Å²

Experimental Properties

PSA: 22.12000
LogP: 3.00160

2,5-Dichloro-6-iodo-3-methoxypyridine Pricemore >>

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